Cas no 905688-09-7 (N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-2-fluorobenzene-1-sulfonamide)

• Product Name: N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-2-fluorobenzene-1-sulfonamide
• CAS No: 905688-09-7
• MF: C₁₆H₁₄ClFN₂O₃S
• MW: 368.810365200043
• CID: 5970815
• PubChem ID: 16822452
• Update Time: 2025-06-10

N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-2-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-2-fluorobenzene-1-sulfonamide
• N-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-2-fluorobenzenesulfonamide
• Benzenesulfonamide, N-[1-(4-chlorophenyl)-5-oxo-3-pyrrolidinyl]-2-fluoro-
• N-(1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)-2-fluorobenzenesulfonamide
• 905688-09-7
• AB00679487-01
• N-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-2-fluorobenzene-1-sulfonamide
• F2541-0215
• AKOS024658725

• Inchi： 1S/C16H14ClFN2O3S/c17-11-5-7-13(8-6-11)20-10-12(9-16(20)21)19-24(22,23)15-4-2-1-3-14(15)18/h1-8,12,19H,9-10H2
• InChI Key： MMQUKCWUOOHUTD-UHFFFAOYSA-N
• SMILES： C1(S(NC2CC(=O)N(C3=CC=C(Cl)C=C3)C2)(=O)=O)=CC=CC=C1F

Computed Properties

• Exact Mass: 368.0397693g/mol
• Monoisotopic Mass: 368.0397693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.9Ų

Additional information on N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-2-fluorobenzene-1-sulfonamide

N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-2-fluorobenzene-1-sulfonamide (CAS No. 905688-09-7): A Comprehensive Overview

N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-2-fluorobenzene-1-sulfonamide (CAS No. 905688-09-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a sulfonamide derivative with a unique structural framework that includes a chlorophenyl and fluorobenzene moiety. The compound's complex structure and functional groups make it a valuable candidate for various biological studies and potential therapeutic applications.

The chemical structure of N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-2-fluorobenzene-1-sulfonamide consists of a pyrrolidinone ring, a sulfonamide group, and aromatic substituents. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The chlorophenyl and fluorobenzene substituents enhance the compound's lipophilicity and stability, making it suitable for in vitro and in vivo studies.

Recent research has focused on the potential therapeutic applications of N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-2-fluorobenzene-1-sulfonamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-2-fluorobenzene-1-sulfonamide has also been investigated for its potential as an anticancer agent. Research conducted by a team at the University of California, Los Angeles (UCLA) found that the compound selectively inhibited the growth of human breast cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt key signaling pathways involved in cancer cell proliferation and survival.

The pharmacokinetic properties of N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-2-fluorobenzene-1-sulfonamide have also been studied extensively. Preclinical data indicate that the compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. These properties suggest that the compound could be administered orally, potentially simplifying its use in clinical settings.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and safety profile of N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-2-fluorobenzene-1-sulfonamide. Ongoing clinical trials are evaluating the compound's efficacy and safety in various disease models. For example, a Phase I clinical trial currently underway is assessing the safety and tolerability of the compound in patients with advanced solid tumors.

In conclusion, N-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-2-fluorobenzene-1-sulfonamide (CAS No. 905688-09-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play an important role in advancing treatments for various diseases.